Cas no 309973-78-2 (Aristolochic Acid A Impurity 2)

• Product Name: Aristolochic Acid A Impurity 2
• CAS No: 309973-78-2
• MF: C₁₇H₁₁NO₇
• MW: 341.271744966507
• CID: 6637918
• Update Time: 2024-03-01

Aristolochic Acid A Impurity 2 Chemical and Physical Properties

Names and Identifiers

• Aristolochic Acid A Impurity 2

• Inchi： 1S/C17H11NO7/c1-23-17(20)10-6-13-16(25-7-24-13)15-8-3-2-4-12(19)9(8)5-11(14(10)15)18(21)22/h2-6,19H,7H2,1H3
• InChI Key： MUTBBTONMCXTLD-UHFFFAOYSA-N
• SMILES： O1C2=C3C(=C(C(OC)=O)C=C2OC1)C([N+]([O-])=O)=CC1C3=CC=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• XLogP3: 0.0890000000000002

Experimental Properties

• Density: 1.572±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.5±45.0 °C(Predicted)
• pka: 7.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives